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Introduction

Locustatachykinins (Lom-TKs) are a family of neuropeptides in insects that are homologous to
vertebrate tachykinins.[1][2][3] These peptides are involved in various physiological processes,
including the regulation of muscle contraction. Locustatachykinin Il (Lom-TK-Il) and other
members of this family exert their effects by binding to specific G protein-coupled receptors
(GPCRSs).[4][5][6] Activation of the Locustatachykinin receptor, a Gq protein-coupled receptor,
initiates a signaling cascade that results in the mobilization of intracellular calcium ([Ca2+]i).[5]
[6] This increase in cytosolic calcium can be quantitatively measured using calcium-sensitive
fluorescent dyes, providing a robust method for studying receptor activation and for screening
potential agonists or antagonists.

These application notes provide a comprehensive overview and detailed protocols for utilizing
calcium imaging techniques to measure the activity of Locustatachykinin II.

Signaling Pathway of the Locustatachykinin
Receptor

The Locustatachykinin receptor is a G protein-coupled receptor that, upon binding of
Locustatachykinin Il, activates the Gq signaling pathway. This activation leads to the
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stimulation of phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds
to its receptor on the endoplasmic reticulum, triggering the release of stored calcium into the
cytoplasm. This transient increase in intracellular calcium is the signal that is detected by
calcium-sensitive dyes.[5][6]
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1. Cell Culture
(e.g., CHO or HEK293 cells stably

expressing the Lom-TK Receptor)

:

2. Cell Plating
(Seed cells into 96, 384, or 1536-well

black-walled, clear-bottom plates)

'

3. Dye Loading
(Incubate cells with a calcium-sensitive

dye, e.g., Fura-2 AM or Fluo-4 AM)

'

4. Compound Addition
(Add Locustatachykinin Il or test
©

ompounds at various concentrations)

:

5. Fluorescence Measurement
(Monitor changes in fluorescence intensity
over time using a plate reader)

'

6. Data Analysis
(Calculate dose-response curves
and determine EC50 values)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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